Cas no 2921892-15-9 (2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol)

• Product Name: 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol
• CAS No: 2921892-15-9
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6796743
• PubChem ID: 171366022
• Update Time: 2025-06-08

2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-chloro-5-methylphenyl)propan-2-ol
• 2921892-15-9
• MFCD34823786
• 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol

• Inchi： 1S/C10H12BrClO/c1-6-4-7(10(2,3)13)9(12)8(11)5-6/h4-5,13H,1-3H3
• InChI Key： FZRMKXCTJBXPOP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1Cl)C(C)(C)O

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol

Comprehensive Overview of 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol (CAS No. 2921892-15-9)

2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol is a specialized organic compound with the CAS number 2921892-15-9, widely recognized in pharmaceutical and agrochemical research. Its unique structural features, including a bromine and chlorine substitution on the phenyl ring, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for halogenated aromatic compounds in modern chemistry underscores its significance.

The compound’s molecular formula, C₁₀H₁₂BrClO, highlights its functional versatility. The presence of a propan-2-ol group enhances its solubility in polar solvents, facilitating its use in various reaction conditions. Recent studies have explored its role in cross-coupling reactions, a hot topic in organic synthesis, where it serves as a precursor for biaryl derivatives. This aligns with the current trend of developing sustainable synthetic routes, a frequently searched topic in academic and industrial circles.

In the context of green chemistry, 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol has garnered attention for its potential in catalyzed transformations. Researchers are investigating its use in palladium-catalyzed reactions, which are pivotal for constructing complex molecular architectures. This aligns with the rising interest in metal-catalyzed processes, a common search query among chemists. Additionally, its stability under ambient conditions makes it a practical choice for high-throughput screening in drug development.

The compound’s spectroscopic properties, such as NMR and IR signatures, are well-documented, aiding in its identification and purity assessment. Analytical chemists often search for spectral data of such intermediates, making this information highly relevant. Furthermore, its crystallographic data has been studied to understand its molecular packing, a topic of interest in materials science. These aspects cater to the growing demand for structure-activity relationship studies in the scientific community.

From a commercial perspective, 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol is available through specialized chemical suppliers, often listed under its CAS No. 2921892-15-9. Procurement trends indicate a surge in inquiries for custom synthesis and bulk quantities, reflecting its industrial relevance. The compound’s compatibility with automated synthesis platforms also makes it a candidate for combinatorial chemistry, a trending topic in pharmaceutical R&D.

In summary, 2-(3-Bromo-2-chloro-5-methylphenyl)propan-2-ol (CAS No. 2921892-15-9) is a multifaceted compound with broad applications in research and industry. Its relevance to cutting-edge synthetic methodologies and alignment with sustainability goals positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in advanced chemical research.